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Compound of Interest

Compound Name: tert-Butyl nonaneperoxoate

Cat. No.: B15343171

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the commercial sources, typical purity,
and generalized methodologies for the synthesis and purification of tert-Butyl
nonaneperoxoate (CAS No. 22913-02-6). This compound, also known as tert-butyl peroxy
pelargonate, is a valuable reagent in organic synthesis and polymer chemistry.

Commercial Sources and Specifications

While a comprehensive list of all commercial suppliers is extensive, several chemical suppliers
list tert-Butyl nonaneperoxoate in their catalogs. The purity of commercially available tert-
Butyl nonaneperoxoate is often not explicitly detailed in online catalogs and may require
direct inquiry with the supplier for specific batch analysis.

Table 1: Commercial Supplier Information for tert-Butyl nonaneperoxoate
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Molecular
. Molecular . .
Supplier CAS Number Weight (g/mol  Stated Purity
Formula
)
BOC Sciences[l] 22913-02-6 C13H2603 230.34 Inquire for details
Alfa Chemistry 22913-02-6 C13H2603 230.34 Inquire for details
Atomax
] 22913-02-6 C13H2603 230.34 Inquire for details
Chemicals

Experimental Protocols

Detailed, peer-reviewed synthesis and purification protocols specifically for tert-Butyl
nonaneperoxoate are not readily available in the public domain. However, based on general
principles of peroxy ester synthesis and purification of organic peroxides, the following
generalized experimental protocols can be outlined.

General Synthesis of tert-Butyl Peroxy Esters

A common method for the synthesis of tert-butyl peroxy esters involves the reaction of a
suitable acyl chloride with tert-butyl hydroperoxide in the presence of a base to neutralize the
hydrogen chloride byproduct.

Reaction:

Nonanoy! chloride + tert-Butyl hydroperoxide — tert-Butyl nonaneperoxoate + Hydrochloric
acid

Methodology:

o Reaction Setup: A solution of tert-butyl hydroperoxide in a suitable aprotic solvent (e.g.,
diethyl ether, dichloromethane) is prepared in a reaction vessel equipped with a stirrer and
cooled in an ice bath.

» Addition of Base: A base, such as pyridine or a tertiary amine, is added to the solution to act
as a scavenger for the HCI that will be produced.
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» Addition of Acyl Chloride: Nonanoyl chloride is added dropwise to the cooled solution with
vigorous stirring. The reaction is typically exothermic and the temperature should be
maintained near 0°C.

o Reaction Monitoring: The progress of the reaction can be monitored by techniques such as
thin-layer chromatography (TLC) or gas chromatography (GC).

o Workup: Once the reaction is complete, the reaction mixture is typically washed with dilute
acid to remove the base, followed by a wash with a saturated sodium bicarbonate solution to
remove any unreacted acid chloride, and finally with brine.

e Drying and Solvent Removal: The organic layer is dried over an anhydrous drying agent
(e.g., sodium sulfate or magnesium sulfate), filtered, and the solvent is removed under
reduced pressure to yield the crude tert-Butyl nonaneperoxoate.

General Purification of Organic Peroxides

Purification of organic peroxides like tert-Butyl nonaneperoxoate should be carried out with
extreme caution due to their potential instability. Common methods include column
chromatography or distillation under reduced pressure.

Methodology (Column Chromatography):

» Stationary Phase: A slurry of silica gel in a non-polar eluent (e.g., hexane or a mixture of
hexane and ethyl acetate) is packed into a chromatography column.

o Sample Loading: The crude tert-Butyl nonaneperoxoate, dissolved in a minimal amount of
the eluent, is carefully loaded onto the top of the silica gel bed.

e Elution: The product is eluted from the column by passing the eluent through the column.
The polarity of the eluent can be gradually increased to facilitate the separation of the
desired product from impurities.

o Fraction Collection: Fractions are collected and analyzed by TLC or GC to identify those
containing the pure product.
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e Solvent Removal: The solvent from the pure fractions is removed under reduced pressure at
a low temperature to obtain the purified tert-Butyl nonaneperoxoate.

Visualized Workflows

The following diagrams illustrate the generalized workflows for the synthesis and purification of

tert-Butyl nonaneperoxoate.
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Caption: Generalized workflow for the synthesis of tert-Butyl nonaneperoxoate.
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Caption: Generalized workflow for the purification of tert-Butyl nonaneperoxoate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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